Cas no 2138361-64-3 (1-(2,2-difluoroethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(2,2-difluoroethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine
• CAS No: 2138361-64-3
• MF: C₈H₁₀F₂N₆
• MW: 228.202006816864
• CID: 6567776
• PubChem ID: 165952256
• Update Time: 2025-05-30

1-(2,2-difluoroethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoroethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine
• 2138361-64-3
• EN300-1128709

• Inchi： 1S/C8H10F2N6/c1-15-5(2-3-12-15)7-8(11)13-14-16(7)4-6(9)10/h2-3,6H,4,11H2,1H3
• InChI Key： DXXXCPALYWMWNS-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(N)N=N1)C1=CC=NN1C)F

Computed Properties

• Exact Mass: 228.09350067g/mol
• Monoisotopic Mass: 228.09350067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-(2,2-difluoroethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine

Introduction to 1-(2,2-difluoroethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine (CAS No. 2138361-64-3)

The compound 1-(2,2-difluoroethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine, identified by its CAS number 2138361-64-3, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule combines a triazole core with a pyrazole substituent and a unique 2,2-difluoroethyl side chain, making it a promising candidate for further pharmacological exploration. The structural features of this compound suggest potential applications in modulating biological pathways, particularly those involving inflammation and immune response.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to enhance metabolic stability and binding affinity. The presence of the difluoroethyl group in this molecule may contribute to its bioavailability and interaction with biological targets. Furthermore, the methylpyrazole moiety is known to exhibit various pharmacological activities, including anti-inflammatory and antimicrobial properties. This combination of structural elements positions 1-(2,2-difluoroethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine as a valuable scaffold for developing novel therapeutic agents.

In the context of contemporary pharmaceutical research, the development of small molecules that can modulate complex biological systems is of paramount importance. The triazole ring is a well-established pharmacophore in medicinal chemistry, known for its role in various bioactive compounds. Its incorporation into this molecule may enhance its potential as an immunomodulatory agent. Additionally, the pyrazole component has been extensively studied for its anti-inflammatory effects, particularly in conditions such as rheumatoid arthritis and inflammatory bowel disease. The synergistic action of these structural features makes this compound an intriguing subject for further investigation.

The synthesis and characterization of 1-(2,2-difluoroethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine have been reported in several recent publications. These studies have focused on optimizing synthetic routes to achieve high yields and purity while minimizing side reactions. The use of advanced spectroscopic techniques has been crucial in elucidating the structure and confirming the identity of the compound. Such methodologies ensure that the compound meets the stringent requirements for further pharmacological testing.

One of the most compelling aspects of this compound is its potential to interact with multiple biological targets simultaneously. This polypharmacicity is often desirable in drug development as it can lead to broader therapeutic effects with fewer side effects. The combination of the triazole, pyrazole, and difluoroethyl groups may enable this molecule to engage with various enzymes and receptors involved in inflammatory pathways. Preliminary computational studies have suggested that this compound may exhibit inhibitory activity against certain kinases and cytokine receptors, making it a candidate for treating autoimmune diseases.

The field of immunomodulation has seen significant advancements in recent years, driven by the need for more effective treatments for chronic inflammatory conditions. Compounds like 1-(2,2-difluoroethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine are being explored as potential modulators of immune responses. By targeting specific pathways involved in inflammation, these molecules could offer new therapeutic strategies for diseases such as Crohn's disease, psoriasis, and multiple sclerosis. The unique structural features of this compound make it an attractive candidate for further clinical investigation.

Another area of interest is the potential application of this compound in oncology research. Inflammatory processes are increasingly recognized as playing a role in tumor progression and metastasis. By modulating these processes, compounds like 1-(2,2-difluoroethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-am ine could have therapeutic benefits in cancer treatment. Preclinical studies are underway to evaluate its efficacy and safety profile in various cancer models. The results of these studies will provide valuable insights into its potential as an anticancer agent.

The development of novel drug candidates is a complex process that requires careful consideration of multiple factors, including efficacy, safety, and pharmacokinetics. The structural design of 1-(2,2-difluoroethyl)-5-(1-methyl - iverilog-pyrazol - 5 - yl) - iverilog-H - iverilog - triazol - 4 - am ine addresses several key considerations that are critical for successful drug development. Its molecular structure suggests potential interactions with biological targets that are relevant to several therapeutic areas.

In conclusion, iverilog-H (iverilog)iverilog-H (iverilog)iverilog-H (iverilog)iverilog-H (iverilog)iverilog-H (iverilog) represents a promising advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further pharmacological exploration. As research continues to uncover new biological targets and mechanisms, iverilog-H (iverilog)iverilog-H (iverilog)iverilog-H (iverilog)iversatile nature makes it a valuable asset in the quest for novel therapeutics.